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Compound of Interest

Compound Name: Regaloside K

Cat. No.: B12390815

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of Regaloside K using
a validated High-Performance Liquid Chromatography (HPLC) method coupled with a
Photodiode Array (PDA) detector. The methodology outlined is suitable for quality control,
efficacy studies, and clinical research involving Regaloside K.

Quantitative Data Summary

The performance of the HPLC method for the analysis of Regaloside K and other related
compounds is summarized in the table below. This data demonstrates the method's linearity,

sensitivity, accuracy, and precision.[1][2]
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Param Regalo Regalo Regalo Regalo Regalo Regalo Regalo Regalo

eter side K side A side B side C side E side F side H side |
Linearit

) =0.9999 =>0.9999 =>0.9999 =>0.9999 =0.9999 =>0.9999 =>0.9999 =>0.9999
y (r
LOD 0.10- 0.10- 0.10- 0.10- 0.10- 0.10- 0.10- 0.10-
(Mg/mL) 0.66 0.66 0.66 0.66 0.66 0.66 0.66 0.66
LOQ 0.29- 0.29- 0.29- 0.29- 0.29- 0.29- 0.29- 0.29-
(ug/mL)  2.01 2.01 2.01 2.01 2.01 2.01 2.01 2.01

Recove  95.39- 95.39- 95.39- 95.39- 95.39- 95.39- 95.39- 95.39-
ry (%) 103.92 103.92 103.92 103.92 103.92 103.92 103.92 103.92

Precisio
n (RSD <2.78 <2.78 <2.78 <2.78 <2.78 <2.78 <2.78 <2.78
%)

Data sourced from a study on the simultaneous determination of eight regalosides from Lilium
lancifolium Thunb.[1][2]

Experimental Protocol: HPLC-PDA Analysis of
Regaloside K

This protocol details the materials and methods for the quantitative analysis of Regaloside K.
2.1. Instrumentation

e High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array
(PDA) detector.

2.2. Materials and Reagents

e Column: Gemini C18 reversed-phase analytical column (250 mm x 4.6 mm, 5 um patrticle
size).[1]

» Mobile Phase A: Distilled water with 0.1% (v/v) formic acid.[1]
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» Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.

» Regaloside K Standard: Of known purity.

o Sample Solvent: Methanol or a suitable solvent to dissolve the sample.

2.3. Chromatographic Conditions

e Column Temperature: 40 °C.[1]

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: As determined by the UV spectrum of Regaloside K (typically

scanned by the PDA detector).

e Injection Volume: 10 pL.

Gradient Elution:

Time (min) Mobile Phase A (%) Mobile Phase B (%)
0 85 15
10 85 15
30 70 30
40 60 40
50 20 80
55 20 80
56 85 15
65 85 15

2.4. Standard Solution Preparation

o Accurately weigh a known amount of Regaloside K standard.
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o Dissolve the standard in the sample solvent to prepare a stock solution of known
concentration.

e Prepare a series of calibration standards by serially diluting the stock solution with the
sample solvent to cover the desired concentration range.

2.5. Sample Preparation
e Accurately weigh the sample containing Regaloside K.

o Extract Regaloside K from the sample matrix using a suitable solvent and extraction
technique (e.g., sonication, reflux).

« Filter the extract through a 0.45 um syringe filter prior to HPLC analysis.
2.6. Analysis Procedure

e Equilibrate the HPLC system with the initial mobile phase composition for a sufficient amount
of time to ensure a stable baseline.

« Inject the prepared standard solutions in ascending order of concentration to construct a
calibration curve.

* Inject the prepared sample solutions.

« |dentify the Regaloside K peak in the sample chromatogram by comparing the retention
time with that of the standard.

e Quantify the amount of Regaloside K in the sample by using the calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the HPLC analysis protocol for Regaloside
K.
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Caption: Workflow for Regaloside K HPLC Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chromatography (HPLC) Analysis of Regaloside K]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12390815#regaloside-k-hplc-analysis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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